Cas no 814255-85-1 (N-[(5-bromo-3-thienyl)methyl]-N-methylBenzamide)

N-[(5-bromo-3-thienyl)methyl]-N-methylBenzamide structure
814255-85-1 structure
Product Name:N-[(5-bromo-3-thienyl)methyl]-N-methylBenzamide
CAS No:814255-85-1
MF:C13H12BrNOS
MW:310.209481239319
CID:2137048
PubChem ID:61394529
Update Time:2025-04-21

N-[(5-bromo-3-thienyl)methyl]-N-methylBenzamide Chemical and Physical Properties

Names and Identifiers

    • N-[(5-bromo-3-thienyl)methyl]-N-methylBenzamide
    • N-(5-bromothiophen-3-ylmethyl)-N-methylbenzamide
    • SCHEMBL1749843
    • AKOS010653993
    • DTXSID901243086
    • UQKFJHYEMVYQSV-UHFFFAOYSA-N
    • DA-41305
    • 814255-85-1
    • Inchi: 1S/C13H12BrNOS/c1-15(8-10-7-12(14)17-9-10)13(16)11-5-3-2-4-6-11/h2-7,9H,8H2,1H3
    • InChI Key: UQKFJHYEMVYQSV-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=CS1)CN(C)C(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 308.98230Da
  • Monoisotopic Mass: 308.98230Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 48.6Ų
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